Cas no 2680892-33-3 (benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate)

• Product Name: benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate
• CAS No: 2680892-33-3
• MF: C₁₅H₂₃NO₅
• MW: 297.346824884415
• CID: 5637483
• PubChem ID: 165931574
• Update Time: 2025-06-28

benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680892-33-3
• EN300-28289682
• benzyl N-[3-(2-ethoxyethoxy)-2-hydroxypropyl]carbamate
• benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate

• Inchi： 1S/C15H23NO5/c1-2-19-8-9-20-12-14(17)10-16-15(18)21-11-13-6-4-3-5-7-13/h3-7,14,17H,2,8-12H2,1H3,(H,16,18)
• InChI Key： PXBUPAWIVLICNY-UHFFFAOYSA-N
• SMILES： O(CCOCC)CC(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 297.15762283g/mol
• Monoisotopic Mass: 297.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate

Introduction to Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate (CAS No. 2680892-33-3)

Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate, with the chemical formula and CAS number CAS No. 2680892-33-3, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound includes a benzyl group, a carbamate moiety, and a hydrophilic side chain consisting of 2-hydroxypropyl and 2-ethoxyethoxy groups, which contribute to its unique physicochemical properties.

The benzyl group in Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate plays a crucial role in modulating the compound's solubility and bioavailability. This feature is particularly important in pharmaceutical formulations, where optimal solubility is essential for effective drug delivery. The carbamate functional group is known for its ability to form hydrogen bonds, which enhances the compound's interaction with biological targets. These interactions are critical for the compound's efficacy in various biological processes.

Recent research has highlighted the importance of structural modifications in carbamate-based compounds for improving their pharmacological properties. The presence of the 2-hydroxypropyl and 2-ethoxyethoxy side chains in Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate introduces hydrophilic characteristics, which can enhance water solubility and improve oral bioavailability. These features make the compound a promising candidate for further investigation in drug development.

In the realm of medicinal chemistry, the synthesis and characterization of novel carbamate derivatives have been extensively studied due to their diverse biological activities. Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate is no exception. Its structural features suggest potential applications in the treatment of various diseases, including inflammatory conditions and metabolic disorders. The hydroxyl groups within its structure can participate in hydrogen bonding interactions, which are crucial for binding to biological targets and modulating enzymatic activities.

Advanced computational methods have been employed to explore the pharmacokinetic properties of Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The hydrophilic nature of the side chains is expected to enhance its solubility and permeability across biological membranes, which could lead to improved therapeutic efficacy.

The role of Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate in drug development has been further supported by experimental studies. In vitro assays have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. This suggests that it may have therapeutic benefits in conditions such as arthritis and inflammatory bowel disease. Additionally, preclinical studies have shown promising results regarding its safety profile and lack of significant toxicity at tested doses.

The synthesis of Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure forms of the compound, which are often required for optimal pharmacological activity.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological targets at the molecular level. Computational modeling has been instrumental in predicting how Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate interacts with enzymes and receptors. These models help in designing derivatives with enhanced binding affinity and selectivity, thereby improving therapeutic outcomes.

The potential applications of Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable tool in research settings for studying enzyme mechanisms and developing new drug candidates. The compound's ability to modulate biological pathways opens up possibilities for its use in personalized medicine approaches.

Future research directions include exploring the use of Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate in combination therapies with other drugs. Such combinations may enhance therapeutic efficacy while minimizing side effects. Additionally, investigating its potential as a prodrug or a lead compound for further derivatization could lead to new generations of pharmaceutical agents with improved properties.

In conclusion, Benzyl N-3-(2-ethoxyethoxy)-2-hydroxypropylcarbamate (CAS No. 2680892-33-3) is a compound with significant potential in pharmaceutical chemistry and biomedicine. Its complex structure, characterized by various functional groups, contributes to its unique physicochemical properties and biological activities. Ongoing research continues to uncover new applications for this compound, making it a promising candidate for further development in drug discovery and therapeutic interventions.